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Compound of Interest

Compound Name: CXCR7 modulator 2

Cat. No.: B2682537

Get Quote

For researchers and drug development professionals, ensuring laboratory safety is paramount,

especially when working with novel compounds like CXCR7 modulator 2. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure research environment. By offering procedural, step-by-step guidance, this

document aims to be the preferred source for laboratory safety and chemical handling

information, building deep trust by providing value beyond the product itself.

Understanding the Compound: Physicochemical
and In Vivo Data
While a comprehensive Safety Data Sheet (SDS) for CXCR7 modulator 2 is not publicly

available, information from its supplier, MedChemExpress, provides some key data points.

CXCR7 modulator 2 is a modulator of the C-X-C Chemokine Receptor Type 7 with a Ki of 13

nM.[1] The compound has a purity of 98.71%.[1]

The following table summarizes available quantitative data for CXCR7 modulator 2 (HY-

112154). It is critical to note that this information is not exhaustive and should be supplemented

with a compound-specific risk assessment before any handling occurs.
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Property Value Notes

Purity 98.71% As provided by the supplier.[1]

Binding Affinity (Ki) 13 nM
For C-X-C Chemokine

Receptor Type 7 (CXCR7).[1]

Maximal Plasma Concentration

(Cmax)
682 ng/mL In vivo data in mice.[1]

Time to Maximal Plasma

Concentration (Tmax)
0.25 h In vivo data in mice.

Area Under the Curve (AUC) 740 ng/mL/h In vivo data in mice.

Appearance Solid Powder (Assumed)
Based on typical form of small

molecule modulators.

Solubility Good aqueous solubility

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive personal protective equipment (PPE) strategy is crucial when handling

potent, biologically active compounds like CXCR7 modulator 2. The following table outlines

the recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection N95 or higher-rated respirator

Recommended for weighing

and handling of the solid

compound to prevent

inhalation of fine particles.

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination.

Eye Protection Chemical Splash Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Body Protection Laboratory Coat
A dedicated lab coat should be

worn over personal clothing.

Foot Protection Closed-toe shoes
Standard laboratory practice to

protect against spills.

Below is a diagram illustrating the standard procedure for donning and doffing PPE to minimize

contamination.
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Donning PPE

Doffing PPE

Wash Hands Don Lab Coat Don Respirator Don Goggles Don Inner Gloves Don Outer Gloves

Remove Outer Gloves Remove Goggles Remove Lab Coat Remove Inner Gloves Remove Respirator Wash Hands
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Chemical Spill Occurs

Alert Personnel & Supervisor

Assess Spill Hazard & Size

Evacuate Area (if necessary)

Large or
Hazardous

Don Appropriate PPE

Small & Manageable

Report the Incident

Contain the Spill

Clean Up Spill Material

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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